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Compound of Interest

Compound Name: 4-(Azidomethyl)-1,3-thiazole

CAS No.: 1251034-67-9

Cat. No.: B1523861

Get Quote

In the landscape of modern chemical biology and drug development, molecules that serve a

dual purpose are of exceptional value. 4-(Azidomethyl)-1,3-thiazole is one such molecule,

embodying a powerful synergy between two critical chemical moieties. At its core is the 1,3-

thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen. The

thiazole ring is a well-established "privileged scaffold" in medicinal chemistry, forming the

structural foundation of numerous FDA-approved drugs due to its favorable metabolic stability

and diverse biological activities.[1][2][3] Appended to this biologically significant core is the

azidomethyl group (-CH₂N₃), which introduces a versatile chemical handle for bioorthogonal

"click chemistry."

This guide, intended for researchers, medicinal chemists, and professionals in drug

development, provides a comprehensive overview of the chemical properties, structure,

synthesis, and strategic applications of 4-(Azidomethyl)-1,3-thiazole. We will delve into its

anticipated reactivity, provide validated protocols for its synthesis and use, and explore how its

unique structure can be leveraged to create novel therapeutic agents and advanced molecular

probes.
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Molecular Structure and Physicochemical
Properties
The structure of 4-(Azidomethyl)-1,3-thiazole combines the aromatic thiazole ring with a

flexible and highly reactive azidomethyl side chain. This combination dictates its physical and

chemical behavior.

Caption: Molecular Structure of 4-(Azidomethyl)-1,3-thiazole.

While specific experimental data for this compound is not extensively published, we can

deduce its core properties and provide data for closely related analogs for a comparative

baseline.

Table 1: Physicochemical Properties of 4-(Azidomethyl)-1,3-thiazole and Related Analogs
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Property

4-
(Azidomethyl)-1,3-
thiazole
(Predicted/Calculat
ed)

4-Methyl-1,3-
thiazole
(Experimental)

4-
(Chloromethyl)-1,3-
thiazole
(Experimental)

Molecular Formula C₄H₄N₄S C₄H₅NS[4] C₄H₄ClNS

Molecular Weight 140.17 g/mol 99.15 g/mol [4] 133.59 g/mol

Appearance

Predicted: Colorless

to pale yellow

liquid/solid

- Solid

Solubility

Expected to be

soluble in polar

organic solvents

(DMSO, DMF,

Acetonitrile, Alcohols)

and moderately

soluble in chlorinated

solvents. Limited

solubility in water.

Soluble in organic

solvents like ethanol

and ether; less so in

water.[5]

-

Stability & Storage

As an organic azide, it

should be stored in a

cool, dark place away

from heat, shock, or

friction to prevent

decomposition. It is

potentially explosive

and should be

handled with care.

Solutions are

generally more stable

than the neat

compound.

Stable under standard

conditions.
-
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Proposed Synthesis and Characterization
The synthesis of 4-(Azidomethyl)-1,3-thiazole can be reliably achieved through a

straightforward, two-step process starting from the commercially available 4-(chloromethyl)-1,3-

thiazole hydrochloride. This method involves a classic nucleophilic substitution reaction.

Experimental Protocol: Two-Step Synthesis
Step 1: Neutralization of 4-(chloromethyl)-1,3-thiazole hydrochloride This initial step is crucial to

generate the free base of the starting material, which is necessary for the subsequent reaction.

Dissolve 4-(chloromethyl)-1,3-thiazole hydrochloride in deionized water.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) dropwise with stirring until

the pH of the solution is neutral to slightly basic (pH 7-8).

Extract the aqueous layer three times with a suitable organic solvent, such as

dichloromethane or ethyl acetate.

Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate under reduced pressure to yield the free base, 4-(chloromethyl)-1,3-thiazole.

Step 2: Azide Substitution (Sₙ2 Reaction) This step introduces the azide functionality. The

choice of a polar aprotic solvent like DMF or DMSO is critical as it effectively solvates the

sodium cation while leaving the azide anion highly nucleophilic, thus promoting an efficient Sₙ2

reaction.

Dissolve the 4-(chloromethyl)-1,3-thiazole obtained from Step 1 in anhydrous

dimethylformamide (DMF).

Add sodium azide (NaN₃) in a slight molar excess (e.g., 1.2 equivalents).

Stir the reaction mixture at room temperature overnight. Monitor the reaction progress using

Thin Layer Chromatography (TLC).
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Once the reaction is complete, pour the mixture into cold water and extract with ethyl

acetate.

Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude product via column chromatography on silica gel to obtain pure 4-
(Azidomethyl)-1,3-thiazole.

4-(Chloromethyl)-1,3-thiazole HCl

Neutralization
(NaHCO₃, H₂O)

4-(Chloromethyl)-1,3-thiazole
(Free Base)

Azide Substitution
(NaN₃, DMF)

4-(Azidomethyl)-1,3-thiazole

Purification
(Column Chromatography)

Pure Product
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Caption: Synthetic workflow for 4-(Azidomethyl)-1,3-thiazole.

Characterization: The Spectroscopic Signature
Proper characterization is essential to confirm the identity and purity of the synthesized

product. Below are the anticipated spectroscopic data.

Table 2: Anticipated Spectroscopic Data for 4-(Azidomethyl)-1,3-thiazole

Technique Expected Observations

¹H NMR

- A singlet for the methylene protons (-CH₂-)

adjacent to the azide, expected around δ 4.5-5.0

ppm. - Signals for the thiazole ring protons.

Based on data for 1,3-thiazole-4-carbonitrile, the

H2 and H5 protons would appear as distinct

signals in the aromatic region (δ 8.5-9.5 ppm).

[6]

¹³C NMR

- A signal for the methylene carbon (-CH₂-)

around δ 50-60 ppm. - Signals for the thiazole

ring carbons, with the C=N carbon appearing

downfield.[6]

FT-IR

- A very strong, sharp, and characteristic

absorption band for the azide asymmetric

stretch (N=N⁺=N⁻) in the region of 2100-2160

cm⁻¹. This is a definitive peak for confirming the

success of the substitution reaction.[7]

Mass Spec (ESI-MS)
- A prominent molecular ion peak [M+H]⁺ at m/z

141.02.

Chemical Reactivity and Strategic Applications
The utility of 4-(Azidomethyl)-1,3-thiazole stems from the distinct reactivity of its two key

components: the azidomethyl group and the thiazole core.
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The Azidomethyl Group: A Gateway to "Click Chemistry"
The azide moiety is the cornerstone of bioorthogonal chemistry. It allows for highly specific and

efficient covalent bond formation under mild, biologically compatible conditions. This reactivity

is primarily exploited through azide-alkyne cycloaddition reactions.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This is the most common "click"

reaction. The azide on our thiazole derivative reacts with a terminal alkyne in the presence of

a copper(I) catalyst to form a stable 1,4-disubstituted 1,2,3-triazole linkage. This reaction is

extremely reliable and high-yielding.[8]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): For applications in living systems

where copper toxicity is a concern, a copper-free version is employed. Here, the azide reacts

with a strained cyclooctyne (e.g., DBCO, BCN) without the need for a catalyst, forming a

stable triazole linkage.[9]

This "click" functionality makes 4-(Azidomethyl)-1,3-thiazole an excellent building block for:

Activity-Based Protein Profiling (ABPP): Attaching the thiazole-azide to a reactive probe to

label and identify specific enzymes in a complex proteome.[8]

Bioconjugation: Linking the thiazole moiety to proteins, nucleic acids, or surfaces to create

functional biomaterials.

Drug Delivery: Conjugating a thiazole-based drug candidate to a targeting vector or a

polymer for improved pharmacokinetics.

Click Chemistry Application

4-(Azidomethyl)
-1,3-thiazole

Stable Thiazole-Triazole
-Biomolecule Conjugate

 Cu(I) or
 Strain

Alkyne-tagged
Biomolecule (e.g., Protein)
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Caption: Bioorthogonal conjugation using 4-(Azidomethyl)-1,3-thiazole.

The Thiazole Core: A Privileged Scaffold in Medicinal
Chemistry
The thiazole ring is not merely a carrier for the azide group; it is a pharmacologically significant

entity in its own right. It is present in a wide range of therapeutics, including anticancer agents

(Dasatinib), antivirals (Ritonavir), and antifungals.[1][3][10]

Rationale for Use: The thiazole ring can engage in hydrogen bonding and π-π stacking

interactions within protein active sites. Its metabolic stability and relatively low toxicity make it

an attractive core for drug design.[2][11]

Synergistic Design: By using 4-(Azidomethyl)-1,3-thiazole, a drug developer can

synthesize a library of potential drug candidates containing the thiazole scaffold. These

candidates can then be "clicked" onto fluorescent tags for cellular imaging, affinity resins for

target identification, or PEG chains for solubility enhancement, streamlining the entire drug

discovery workflow.

Safety and Handling Precautions
As a Senior Application Scientist, ensuring laboratory safety is paramount. Organic azides are

high-energy compounds and must be handled with appropriate caution.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid heating the neat compound, as this can lead to violent decomposition. Do

not subject it to grinding, shock, or friction.[12] It is best handled in solution whenever

possible. Work in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, shaded, and explosion-proof

environment, away from incompatible materials like strong acids and oxidizing agents.[12]
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Disposal: Dispose of the compound and any contaminated materials in accordance with

institutional and local regulations for reactive chemical waste.

Conclusion
4-(Azidomethyl)-1,3-thiazole stands as a potent and versatile chemical tool for advanced

research. It elegantly merges the proven biological relevance of the thiazole scaffold with the

precision and efficiency of bioorthogonal click chemistry. For scientists and researchers, this

molecule offers a streamlined approach to synthesizing complex molecular probes, developing

novel bioconjugates, and accelerating the hit-to-lead optimization process in drug discovery. Its

logical design and dual functionality ensure its place as a valuable building block in the modern

chemist's toolkit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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